3-(4-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
Overview
Description
3-(4-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C14H14N2O4 and its molecular weight is 274.3. The purity is usually 98.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione' involves the condensation of 4-methoxyphthalic anhydride with piperidine-2,6-dione followed by reduction and cyclization reactions.", "Starting Materials": [ "4-methoxyphthalic anhydride", "piperidine-2,6-dione", "sodium borohydride", "acetic acid", "ethanol", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 4-methoxyphthalic anhydride (1.0 eq) and piperidine-2,6-dione (1.2 eq) in acetic acid and reflux for 6 hours.", "Step 2: Cool the reaction mixture and add sodium borohydride (1.5 eq) in ethanol dropwise with stirring at room temperature.", "Step 3: Stir the reaction mixture for 12 hours at room temperature.", "Step 4: Add water to the reaction mixture and adjust the pH to 10 with sodium hydroxide.", "Step 5: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the product and purify by column chromatography to obtain the desired compound." ] } | |
CAS No. |
1061605-49-9 |
Molecular Formula |
C14H14N2O4 |
Molecular Weight |
274.3 |
Purity |
98 |
Origin of Product |
United States |
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